4-methyl-N-piperidin-1-ylpyridin-2-amine

• IUPAC Name: 4-methyl-N-piperidin-1-ylpyridin-2-amine
• InChI: InChI=1S/C11H17N3/c1-10-5-6-12-11(9-10)13-14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,12,13)
• InChI Key: KPXPQTXZVFBDLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NN2CCCCC2
• Molecular Formula: C11H17N3
• Molecular Weight: 191.27 g/mol
• CAS No.: 1260796-35-7

Description

4-Methyl-N-piperidin-1-ylpyridin-2-amine (C₁₁H₁₇N₃) is a pyridine derivative featuring a methyl group at the 4-position and a piperidin-1-yl substituent at the 2-amino position. Its structure combines a planar pyridine core with a flexible piperidine ring, balancing lipophilicity and hydrogen-bonding capacity. The piperidinyl group enhances solubility in organic phases, while the methyl group contributes to steric stabilization.

Comparison with Similar Compounds

Pyridine Derivatives

• 4-Methyl-3-nitropyridin-2-amine (C₆H₇N₃O₂) :

  • Substituents: 4-methyl, 3-nitro.
  • Key Features: The nitro group is strongly electron-withdrawing, reducing basicity compared to the piperidinyl-substituted target compound. This derivative exhibits altered reactivity in electrophilic substitution reactions .
  • Molecular Weight: 153.14 g/mol.
• N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}pyridin-2-amine: Substituents: Extended piperazine-ethyl chain with a methoxyphenyl group. Crystal structure analysis reveals intermolecular hydrogen bonds involving the pyridine nitrogen and water molecules .

Pyrimidine Derivatives

• 4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine (C₁₀H₁₆N₄) :

  • Substituents: 4-methyl, 6-piperidin-1-yl.
  • Key Features: The pyrimidine core introduces two nitrogen atoms, increasing polarity and hydrogen-bonding capacity. Crystallographic studies show N–H···N hydrogen bonds forming a zigzag chain motif, contrasting with the pyridine analog’s packing .
  • Molecular Weight: 192.27 g/mol.
• 2-(4-Benzylpiperidin-1-yl)-N,6-dimethylpyrimidin-4-amine (C₁₈H₂₄N₄): Substituents: 4-benzylpiperidin-1-yl, N,6-dimethyl.

Substituent Variations and Physicochemical Properties

Compound	Core	Substituents	Molecular Weight (g/mol)	LogD (pH 5.5)	Key Property
4-Methyl-N-piperidin-1-ylpyridin-2-amine	Pyridine	4-methyl, N-piperidin-1-yl	191.27	~2.1*	Moderate lipophilicity, iNOS inhibition
4-Methyl-3-nitropyridin-2-amine	Pyridine	4-methyl, 3-nitro	153.14	~0.8	High reactivity, electron-deficient core
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Pyrimidine	4-methyl, 6-piperidin-1-yl	192.27	~1.5	Enhanced hydrogen-bonding capacity
2-(4-Benzylpiperidin-1-yl)-N,6-dimethylpyrimidin-4-amine	Pyrimidine	4-benzylpiperidin-1-yl, N,6-dimethyl	296.41	~3.5	High lipophilicity

*Estimated using fragment-based methods.

Hydrogen Bonding and Solid-State Behavior

• Pyrimidin-2-amine Derivatives : Exhibit N–H···N hydrogen bonds, forming continuous chains (graph set C(6) ) .
• Piperazine Derivatives : Engage in N–H···O and C–H···π interactions, stabilizing layered crystal structures .